4,4,5,5-Tetramethyl-2-[(Z)-oxepan-4-ylidenemethyl]-1,3,2-dioxaborolane

• IUPAC Name: 4,4,5,5-tetramethyl-2-[(Z)-oxepan-4-ylidenemethyl]-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H23BO3/c1-12(2)13(3,4)17-14(16-12)10-11-6-5-8-15-9-7-11/h10H,5-9H2,1-4H3/b11-10-
• InChI Key: XDURUUIIAQVAMD-KHPPLWFESA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C=C2CCCOCC2
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C=C\2/CCCOCC2
• Molecular Formula: C13H23BO3
• Molecular Weight: 238.13 g/mol

Description

The compound “4,4,5,5-Tetramethyl-2-[(Z)-oxepan-4-ylidenemethyl]-1,3,2-dioxaborolane” is likely to be an organoboron compound, as suggested by the presence of a dioxaborolane group. Organoboron compounds are widely used in organic synthesis due to their unique reactivity and selectivity.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

Organoboron compounds are known to participate in various types of chemical reactions, including coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For similar organoboron compounds, properties such as boiling point, density, and refractive index have been reported.

Scientific Research Applications

Borylation Reactions

4,4,5,5-Tetramethyl-2-[(Z)-oxepan-4-ylidenemethyl]-1,3,2-dioxaborolane: serves as a valuable reagent in borylation reactions. Its boron center facilitates the functionalization of organic molecules. Researchers have employed it for:

• Aryl Borylation : The compound participates in C–B bond formation, enabling the introduction of boron groups into aromatic systems. .

Nucleophilic Attack Sites

The sulfonamide group in the compound presents potential nucleophilic attack sites. .

Crystal Structure and DFT Studies

Researchers have characterized the crystal structure of this compound and performed density functional theory (DFT) studies. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, in the case of organoboron compounds used in organic synthesis, they often act as electrophiles in coupling reactions.

Safety and Hazards

Safety and hazards would depend on the specific compound. For similar organoboron compounds, safety data sheets are available that provide information on hazards, safe handling, and storage.

Future Directions

The future directions for research on this compound would depend on its potential applications. Organoboron compounds are a topic of ongoing research due to their utility in organic synthesis.